1-(2-Chloropyridin-4-yl)piperazine
Overview
Description
1-(2-Chloropyridin-4-yl)piperazine (1-CPP) is a synthetic compound that has become widely used in scientific research due to its ability to activate certain biochemical pathways in living organisms. It has been studied for its potential therapeutic applications and its ability to modulate the activity of various proteins and enzymes. In
Scientific Research Applications
Synthetic Applications and Medicinal Chemistry
- The compound serves as a key intermediate or structural motif in the synthesis of diverse pharmacologically active molecules. For instance, derivatives containing the piperazine moiety have been investigated for their antiarrhythmic, antihypertensive, and adrenolytic activities, highlighting the importance of substituents like methoxy or chloro on the phenyl ring for their pharmacological effects (Barbara Malawska et al., 2002). Similarly, piperazine-1-yl-1H-indazole derivatives have been synthesized and assessed for their binding affinities, demonstrating the role of the piperazine structure in medicinal chemistry (V. Balaraju et al., 2019).
Pharmacological and Biological Activities
- Various derivatives have been explored for their potential therapeutic applications, such as dopaminergic activity which could offer novel therapeutic avenues for psychiatric disorders (D. Möller et al., 2017). Furthermore, compounds with the piperazine structure have shown promising anticonvulsant and antiproliferative effects against specific cancer cell lines, indicating their potential in developing new anticancer therapies (Sabina Rybka et al., 2017); (L. Yurttaş et al., 2014).
Chemical and Physical Properties
- Research into the chemical and physical properties of derivatives has contributed to a better understanding of their reactivity and interactions. For example, studies on piperazine-based derivatives aimed at carboxyl group derivatization have provided insights into enhancing the ionization efficiency in mass spectrometry analyses, underscoring the compound's utility in analytical chemistry (X. Qiao et al., 2011).
Mechanism of Action
Target of Action
Similar compounds, such as 1-(3-fluoro-2-pyridinyl)piperazine, are known to act as potent and selective α2-adrenergic receptor antagonists .
Mode of Action
If it acts similarly to its analogs, it may bind to α2-adrenergic receptors, blocking their activation and leading to various physiological effects .
Biochemical Pathways
If it acts as an α2-adrenergic receptor antagonist, it could influence pathways related to neurotransmission, cardiovascular function, and other processes regulated by these receptors .
Result of Action
If it acts as an α2-adrenergic receptor antagonist, it could potentially alter cellular signaling and physiological responses regulated by these receptors .
properties
IUPAC Name |
1-(2-chloropyridin-4-yl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12ClN3/c10-9-7-8(1-2-12-9)13-5-3-11-4-6-13/h1-2,7,11H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVBPSGWUINXSQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC(=NC=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80611870 |
Source
|
| Record name | 1-(2-Chloropyridin-4-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80611870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
854159-45-8 |
Source
|
| Record name | 1-(2-Chloropyridin-4-yl)piperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80611870 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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